Cas no 127733-47-5 ((R)-1-3,5-Bis(trifluoromethyl)phenylethylamine)

(R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethylamine is a chiral amine derivative featuring a trifluoromethyl-substituted aromatic ring, which imparts significant electron-withdrawing properties and enhanced lipophilicity. This compound is particularly valuable in asymmetric synthesis and pharmaceutical applications due to its rigid, sterically hindered structure, which can influence stereoselectivity in catalytic reactions. The presence of trifluoromethyl groups also improves metabolic stability and bioavailability, making it a useful intermediate in drug discovery. Its high purity and well-defined stereochemistry ensure reproducibility in research and industrial processes. The compound is typically employed in the development of bioactive molecules, including receptor ligands and enzyme inhibitors, where precise chiral control is critical.
(R)-1-3,5-Bis(trifluoromethyl)phenylethylamine structure
127733-47-5 structure
Product Name:(R)-1-3,5-Bis(trifluoromethyl)phenylethylamine
CAS No:127733-47-5
MF:C10H9F6N
MW:257.175583600998
MDL:MFCD03426128
CID:63892
PubChem ID:1512511
Update Time:2025-06-07

(R)-1-3,5-Bis(trifluoromethyl)phenylethylamine Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine
    • (R)-1-(3,5-bis(trifluoromethyl)phenyl)ethanamine hydrochloride
    • (R)-1-(3,5-Bis(trifluoromethyl)phenyl)-ethanamine hydrochloride
    • (R)-1-(3,5-Bis(trifluoromethyl)phenyl)ethylamine
    • (R)-1-(3,5-Bistrifluoromethylphenyl)ethylamine
    • (R)-1-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE
    • AC1LTQA8
    • CTK8D3772
    • PC8013
    • Benzenemethanamine,a-methyl-3,5-bis(trifluoromethyl)-,(R)-
    • R-MBT-PEM
    • (R)-1-[BIS-3,5-(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE
    • (R)-1-(3,5-bis(trifluoromethyl)phenyl)ethan-1-amine
    • Benzenemethanamine, a-methyl-3,5-bis(trifluoromethyl)-,(aR)-
    • Benzenemethanamine, α-methyl-3,5-bis(trifluoromethyl)-, (αR)-
    • C10H9F6N
    • (1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethan-1-amine
    • EN300-1932576
    • A805744
    • PS-7393
    • 127733-47-5
    • (alphaR)-3,5-Bis(trifluoromethyl)-alpha-methylbenzenemethaneamine
    • SCHEMBL1728680
    • CS-0000154
    • MFCD03093012
    • (R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethanamine
    • (R)-1-[3,5-bis(trifluoromethyl)phenyl]ethylamine, AldrichCPR
    • AKOS015840205
    • (1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethanamine
    • DTXSID70363694
    • AKOS006150011
    • (R)-1-[3,5-Bis(trifluoromethyl)phenyl)ethylamine
    • Benzenemethanamine, alpha-methyl-3,5-bis(trifluoromethyl)-, (alphaR)-
    • (R)-1-3,5-Bis(trifluoromethyl)phenylethylamine
    • MDL： MFCD03426128
    • Inchi： 1S/C10H9F6N/c1-5(17)6-2-7(9(11,12)13)4-8(3-6)10(14,15)16/h2-5H,17H2,1H3/t5-/m1/s1
    • InChI Key： PFVWEAYXWZFSSK-RXMQYKEDSA-N
    • SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)[C@@H](C)N)(F)F

Computed Properties

  • Exact Mass: 257.06397
  • Monoisotopic Mass: 257.06391826g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 168.9±35.0 °C at 760 mmHg
  • Flash Point: 66.3±16.6 °C
  • PSA: 26.02
  • Vapor Pressure: 1.6±0.3 mmHg at 25°C

(R)-1-3,5-Bis(trifluoromethyl)phenylethylamine Security Information

(R)-1-3,5-Bis(trifluoromethyl)phenylethylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
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(1r)-1-[3,5-bis(trifluoromethyl)phenyl]ethanamine
 127733-47-5 97%
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B586655-100mg
(R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethylamine
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Fluorochem
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 127733-47-5 95%
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 ￡321.00 2022-02-28
Fluorochem
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Alichem
A019108670-250mg
(R)-1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine
 127733-47-5 95%
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 196.95 USD 2021-06-17
Alichem
A019108670-1g
(R)-1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine
 127733-47-5 95%
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 458.64 USD 2021-06-17
Alichem
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 1,445.09 USD 2021-06-17

(R)-1-3,5-Bis(trifluoromethyl)phenylethylamine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:127733-47-5)(R)-1-3,5-Bis(trifluoromethyl)phenylethylamine
Order Number:A805744
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:44
Price ($):880.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:127733-47-5)(R)-1-3,5-Bis(trifluoromethyl)phenylethylamine
A805744
Purity:99%
Quantity:5g
Price ($):880.0
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